Cas no 134625-72-2 ((1R)-2-azido-1-phenylethan-1-ol)

• Product Name: (1R)-2-azido-1-phenylethan-1-ol
• CAS No: 134625-72-2
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 223223
• PubChem ID: 154446
• Update Time: 2025-07-27

(1R)-2-azido-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(azidomethyl)-, (aR)-
• (1R)-2-azido-1-phenylethanol
• (-)-(R)-1-phenyl-2-azidoethanol
• (1R)-2-azido-1-phenylethan-1-ol
• (R)-(-)-2-azido-1-phenylethanol
• (R)-2-azido-1-phenyl-1-ethanol
• (S)-2-azido-1-phenylethanol
• SCHEMBL15382015
• DTXSID20158835
• (R)-2-Azido-1-phenylethanol
• EN300-1146950
• AKOS026731015
• CCRIS 8037
• 134625-72-2

• Inchi： 1S/C8H9N3O/c9-11-10-6-8(12)7-4-2-1-3-5-7/h1-5,8,12H,6H2/t8-/m0/s1
• InChI Key： MALKRPRQNKEVSK-QMMMGPOBSA-N
• SMILES： O[C@@H](CN=[N+]=[N-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.07500
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 69.98000
• LogP: 1.48306

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1R)-2-azido-1-phenylethan-1-ol

Introduction to (1R)-2-azido-1-phenylethan-1-ol (CAS No. 134625-72-2)

(1R)-2-azido-1-phenylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 134625-72-2, this chiral azido alcohol derivative represents a fascinating molecule with potential applications in drug development and synthetic chemistry. This article provides an in-depth exploration of its chemical properties, synthetic pathways, and emerging applications in contemporary research.

The molecular structure of (1R)-2-azido-1-phenylethan-1-ol features a phenyl group attached to an ethyl chain, with an azido functional group at the second carbon position and a stereogenic center at the first carbon. This configuration makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of chiral drugs. The presence of the azido group introduces reactivity that can be leveraged for further functionalization, while the stereochemistry at the first carbon allows for the exploration of enantioselective processes.

In recent years, there has been growing interest in the use of azido compounds as key building blocks in medicinal chemistry. The azido group is particularly useful due to its ability to undergo various transformations, including cycloadditions, reductions, and substitutions, which are pivotal in constructing diverse molecular architectures. The compound (1R)-2-azido-1-phenylethan-1-ol exemplifies this utility, as it can serve as a precursor for synthesizing more complex pharmacophores.

One of the most notable applications of (1R)-2-azido-1-phenylethan-1-ol is in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. Proteases play a crucial role in many biological pathways, and inhibiting their activity can have therapeutic benefits. The azido functionality allows for selective modifications that can lead to highly potent and specific inhibitors. For instance, recent studies have demonstrated that derivatives of this compound can be used to develop inhibitors targeting matrix metalloproteinases (MMPs), which are involved in tissue degradation and inflammation.

The synthesis of (1R)-2-azido-1-phenylethan-1-ol typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and enantioselectivity. One common approach is to start with (R)-benzyl alcohol, which is then converted into the corresponding bromo or chloro derivative before introducing the azido group via nucleophilic substitution. The stereochemistry at the first carbon is often preserved through chiral auxiliaries or catalysts, ensuring that the final product retains its desired configuration.

Recent advancements in catalytic methods have further refined the synthesis of this compound. Transition metal-catalyzed azidation reactions have emerged as powerful tools for introducing azido groups into organic molecules with high efficiency and selectivity. For example, palladium-catalyzed borylation followed by triazenation has been used to synthesize aryl azides, including derivatives related to (1R)-2-azido-1-phenylethan-1-ol. These methods not only improve yields but also reduce byproduct formation, making them more sustainable and scalable for industrial applications.

The versatility of (1R)-2-azido-1-phenylethan-1-ol extends beyond protease inhibition. It has also been explored as a precursor for developing kinase inhibitors, which are essential in treating cancers and other diseases driven by aberrant signaling pathways. Kinases are enzymes that phosphorylate other molecules, often regulating critical cellular processes. By designing inhibitors that target specific kinases, researchers can modulate these processes and restore normal cellular function.

In addition to its pharmaceutical applications, (1R)-2-azido-1-phenylethan-1-ol has found utility in materials science and polymer chemistry. The azido group can be used to functionalize polymers with specific chemical handles, enabling the creation of materials with tailored properties. For instance, polymers functionalized with azides can undergo click chemistry reactions to incorporate other functional groups or cross-linking agents, leading to novel materials with applications in drug delivery systems and smart polymers.

The future prospects for (1R)-2-azido-1-phenoylethan-lrol are promising, given its broad range of applications and the ongoing development of new synthetic methodologies. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and materials science. The integration of computational chemistry and high-throughput screening techniques will further enhance its utility by enabling rapid identification of novel derivatives with enhanced biological activity.

In conclusion, (IR) - 2 - azid - 0 - phenyl ethyl alcohols CAS NO13462572 202 are multifunctional compounds with significant potential in pharmaceutical chemistry bioorganic synthesis materials science it serves as a valuable intermediate for developing complex molecules particularly chiral drugs Its versatile reactivity enables applications ranging from protease inhibition kinase targeting drug delivery systems polymers this compound exemplifies how specialized organic molecules can drive innovation across multiple scientific disciplines as research progresses we can expect even more sophisticated uses for such compounds shaping future advancements in medicine materials engineering continue explore possibilities presented by such versatile chemical entities like IR 02 phenyl ethyl alcohols CAS NO13462572 202 opening new doors scientific discovery technological development